Cas no 1480771-57-0 (2-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylpropanenitrile)

• Product Name: 2-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylpropanenitrile
• CAS No: 1480771-57-0
• MF: C₈H₁₃NO₂S
• MW: 187.25932097435
• CID: 5180419
• PubChem ID: 65376379
• Update Time: 2025-08-05

2-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-Thiopheneacetonitrile, tetrahydro-α,α-dimethyl-, 1,1-dioxide
• 2-(1,1-Dioxidotetrahydrothiophen-3-yl)-2-methylpropanenitrile
• 2-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylpropanenitrile

• Inchi： 1S/C8H13NO2S/c1-8(2,6-9)7-3-4-12(10,11)5-7/h7H,3-5H2,1-2H3
• InChI Key： YMJLJCCLYPHJKL-UHFFFAOYSA-N
• SMILES： C(C1CS(=O)(=O)CC1)(C)(C)C#N

Additional information on 2-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylpropanenitrile

Introduction to 2-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylpropanenitrile (CAS No. 1480771-57-0)

2-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylpropanenitrile, identified by its Chemical Abstracts Service (CAS) number 1480771-57-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its unique structural framework, which includes a thiolan core and a dioxo functional group, making it a promising candidate for further exploration in drug discovery and synthetic chemistry.

The molecular structure of 2-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylpropanenitrile incorporates several key functional groups that contribute to its potential biological activity. The presence of a thiolan ring, which is a five-membered heterocyclic compound containing sulfur, suggests possible interactions with biological targets such as enzymes and receptors. Additionally, the dioxo group, which is an oxidized form of an alcohol or sugar, may enhance the compound's reactivity and binding affinity. These structural features make it an intriguing subject for researchers aiming to develop novel therapeutic agents.

In recent years, there has been growing interest in the development of molecules that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The unique combination of functional groups in 2-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylpropanenitrile positions it as a potential lead compound for further investigation. Specifically, the thiolan ring has been shown to exhibit properties that could be beneficial in designing inhibitors for certain enzymes involved in disease processes. For instance, studies have demonstrated that thiolan derivatives can interact with thioredoxin reductase, an enzyme implicated in oxidative stress-related disorders.

Moreover, the dioxo functionality in the molecule may contribute to its ability to engage with biological systems through redox interactions. This property is particularly relevant in the context of developing treatments for conditions where oxidative balance is disrupted. Research has indicated that compounds containing dioxo groups can act as antioxidants or pro-oxidants depending on the cellular environment, providing a versatile tool for therapeutic intervention.

The synthesis of 2-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylpropanenitrile presents both challenges and opportunities for chemists. The construction of the thiolan ring requires precise control over reaction conditions to ensure high yield and purity. Additionally, introducing the nitrile group at the appropriate position on the molecule necessitates careful selection of synthetic routes. Advances in synthetic methodologies have made it possible to access complex structures like this one more efficiently than ever before, opening up new avenues for drug development.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in optimizing the biological activity of small molecules. In the case of 2-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylpropanenitrile, understanding how modifications to the thiolan ring and dioxo group influence its interactions with biological targets is crucial. Computational modeling techniques have been increasingly employed to predict how different structural variations will affect binding affinity and pharmacokinetic properties. These tools are particularly valuable for guiding experimental efforts and reducing the time required to identify promising candidates.

The potential applications of 2-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylpropanenitrile extend beyond traditional pharmaceuticals. Its unique structural features make it a candidate for use in agrochemicals and materials science as well. For example, derivatives of this compound could be explored as intermediates in the synthesis of novel pesticides or as components in advanced materials with specific chemical properties.

In conclusion,2-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylpropanenitrile (CAS No. 1480771-57-0) represents a fascinating compound with significant potential in multiple areas of research. Its structural complexity and functional diversity make it an attractive scaffold for developing new drugs and materials. As our understanding of molecular interactions continues to evolve,thiolan-based compounds like this one are likely to play an increasingly important role in addressing some of the most pressing challenges in medicine and chemistry.